Cas no 119844-67-6 ((5R)-5-methylmorpholin-3-one)

(5R)-5-Methylmorpholin-3-one is a chiral heterocyclic compound featuring a morpholine backbone with a ketone functionality at the 3-position and a methyl substituent at the 5-position in the (R)-configuration. This optically active building block is valued for its rigid scaffold and stereochemical purity, making it useful in asymmetric synthesis and pharmaceutical applications. The lactam-like structure offers reactivity for further functionalization, while the methyl group enhances steric control in chiral environments. Its well-defined stereochemistry ensures reproducibility in the synthesis of complex molecules, particularly in the development of bioactive compounds or catalysts. The compound's stability under standard conditions facilitates handling and storage. Its versatility as a chiral synthon makes it relevant for medicinal chemistry and fine chemical production.

(5R)-5-methylmorpholin-3-one structure

Product Name:(5R)-5-methylmorpholin-3-one

CAS No:119844-67-6

MF:C₅H₉NO₂

MW:115.130461454391

MDL:MFCD12031299

CID:1039831

PubChem ID:12400352

Update Time:2025-07-02

(5R)-5-methylmorpholin-3-one Chemical and Physical Properties

Names and Identifiers

- (R)-5-Methylmorpholin-3-one
- (R)-5-Methyl-3-morpholinone
- (5R)-5-methylmorpholin-3-one
- 3-morpholinone, 5-methyl-, (5R)-
- LogP
- (5R)-5-Methyl-3-Morpholinone
- (R)-5-methyl-morpholin-3-one
- (r)-5-ethylmorpholin-3-ne
- WWPWUBHXXRVWJK-SCSAIBSYSA-N
- 3-Morpholinone,5-methyl-,(5R)-
- FCH955506
- 3435AA
- SB22029
- AX8238058
- (R)-5-Methyl-3-morpholinone,99%e.e.
- DTXSID40496448
- CS-0059832
- EN300-1272633
- DS-16787
- AKOS016346733
- DB-310296
- 119844-67-6
- SCHEMBL305900
- MDL： MFCD12031299
- Inchi： 1S/C5H9NO2/c1-4-2-8-3-5(7)6-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m1/s1
- InChI Key： WWPWUBHXXRVWJK-SCSAIBSYSA-N
- SMILES： O1CC(N[C@H](C)C1)=O

Computed Properties

Exact Mass: 115.06300
Monoisotopic Mass: 115.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3
XLogP3: -0.4

Experimental Properties

Boiling Point: 290.9±33.0°C at 760 mmHg
Flash Point: 129.752°C
Refractive Index: 1.427
PSA: 41.82000
LogP: -0.20280

(5R)-5-methylmorpholin-3-one Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

(5R)-5-methylmorpholin-3-one Pricemore >>

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